Cas no 127426-59-9 (3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde)
127426-59-9 structure
Product Name:3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde
CAS No:127426-59-9
MF:C11H8ClNO2
MW:221.639721870422
MDL:MFCD12196084
CID:1225623
PubChem ID:329762443
Update Time:2025-04-20
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-5-methylisoxazole-4-carboxaldehyde
- ACMC-20ank7
- 4-Isoxazolecarboxaldehyde, 3-(4-chlorophenyl)-5-methyl-
- AGN-PC-003U8P
- 3-(4-CHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBALDEHYDE
- 3-(4-chlorophenyl)-5-methyl-4-isoxazolecarboxaldehyde
- A805702
- CTK0F6389
- 3-(Chlorphenyl)-5-methyl-isoxazol-4-carbaldehyd
- 3-(4-chlorophenyl)-5-methyl-1,2-oxazole-4-carbaldehyde
- 3-(4-Chlorophenyl)-5-methylisoxazole-4-carboxaldehyde 97%
- 127426-59-9
- MFCD12196084
- CHEMBL4472773
- DTXSID00568539
- CS-0444045
- 3-(4-chlorophenyl)-5-methyl-isoxazole-4-carbaldehyde
- 3-(4-Chlorophenyl)-5-methylisoxazole-4-
- 3-(4-Chlorophenyl)-5-methylisoxazole-4-carboxaldehyde, 97%
- G84627
- 3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde
-
- MDL： MFCD12196084
- Inchi： 1S/C11H8ClNO2/c1-7-10(6-14)11(13-15-7)8-2-4-9(12)5-3-8/h2-6H,1H3
- InChI Key： GOUFUYDURDQXKJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C(C=O)=C(C)ON=1
Computed Properties
- Exact Mass: 221.02444
- Monoisotopic Mass: 221.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Melting Point: 98-102 °C
- PSA: 43.1
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB510035-250 mg |
3-(4-Chlorophenyl)-5-methylisoxazole-4-carbaldehyde |
127426-59-9 | 250MG |
€124.20 | 2023-01-19 | ||
| abcr | AB510035-1 g |
3-(4-Chlorophenyl)-5-methylisoxazole-4-carbaldehyde |
127426-59-9 | 1g |
€200.30 | 2023-01-19 | ||
| Chemenu | CM492337-1g |
3-(4-Chlorophenyl)-5-methylisoxazole-4-carbaldehyde |
127426-59-9 | 97% | 1g |
$87 | 2024-08-02 | |
| TRC | C610188-50mg |
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde |
127426-59-9 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C610188-100mg |
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde |
127426-59-9 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C610188-500mg |
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde |
127426-59-9 | 500mg |
$ 320.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 703281-1G |
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde |
127426-59-9 | 97% | 1G |
￥947.03 | 2022-02-24 | |
| eNovation Chemicals LLC | Y1252320-250mg |
4-Isoxazolecarboxaldehyde, 3-(4-chlorophenyl)-5-methyl- |
127426-59-9 | 98% (HPLC) | 250mg |
$215 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1252320-1g |
4-Isoxazolecarboxaldehyde, 3-(4-chlorophenyl)-5-methyl- |
127426-59-9 | 98% (HPLC) | 1g |
$335 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1252320-5g |
4-Isoxazolecarboxaldehyde, 3-(4-chlorophenyl)-5-methyl- |
127426-59-9 | 98% (HPLC) | 5g |
$1125 | 2024-06-08 |
3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
127426-59-9 (3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde) Related Products
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